Benz[e]indenyl and benz[f]indenyl molybdenum compounds: evidence of the η3-coordination mode†
New Journal of Chemistry Pub Date: 2023-10-30 DOI: 10.1039/D3NJ04406H
Abstract
This study reports the synthesis and characterization of new molybdenum compounds bearing benz[e]indenyl and benz[f]indenyl ligands. The capability of the ligands to undergo η5-to-η3 haptotropic rearrangement was evidenced on reactions with tris(pyrazolyl)methane. Appearance of the η3-coordination mode was determined by NMR spectroscopy and X-ray structure analysis on a single crystal.
![Graphical abstract: Benz[e]indenyl and benz[f]indenyl molybdenum compounds: evidence of the η3-coordination mode](http://scimg.chem960.com/usr/1/D3NJ04406H.jpg)
![Benz[e]indenyl and benz[f]indenyl molybdenum compounds: evidence of the η3-coordination mode†](https://scimg.chem960.com/usr/1/D3NJ04406H.jpg)
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 113305-56-9
